Cas no 1806441-38-2 (2-(3-Bromopropanoyl)-4-methylthiophenol)

• Product Name: 2-(3-Bromopropanoyl)-4-methylthiophenol
• CAS No: 1806441-38-2
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5004718
• Update Time: 2025-06-07

2-(3-Bromopropanoyl)-4-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-4-methylthiophenol

• Inchi： 1S/C10H11BrOS/c1-7-2-3-10(13)8(6-7)9(12)4-5-11/h2-3,6,13H,4-5H2,1H3
• InChI Key： DAXMYYJYHKRXOZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=C(C)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.8
• Topological Polar Surface Area: 18.1

Additional information on 2-(3-Bromopropanoyl)-4-methylthiophenol

Introduction to 2-(3-Bromopropanoyl)-4-methylthiophenol (CAS No. 1806441-38-2) and Its Emerging Applications in Chemical Biology

2-(3-Bromopropanoyl)-4-methylthiophenol, identified by the CAS number 1806441-38-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a brominated alkyl side chain and a methylthiophenol core imparts distinct chemical properties that make it a valuable scaffold for drug discovery and molecular research.

The bromopropanoyl moiety in the molecular structure of 2-(3-Bromopropanoyl)-4-methylthiophenol serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological functions. This feature is particularly advantageous in medicinal chemistry, where structural diversification is key to optimizing drug efficacy and selectivity. The methylthiophenol component, on the other hand, contributes to the compound's ability to interact with biological targets such as enzymes and receptors, making it a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2-(3-Bromopropanoyl)-4-methylthiophenol as a lead compound for various pharmacological targets. Studies have demonstrated its potential in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, preliminary in vitro assays suggest that this compound exhibits inhibitory activity against certain kinases, which are critical regulators of cell proliferation and survival. Such findings align with the broader trend in drug development towards targeting post-translational modifications and signaling cascades.

The bromine atom in the 3-bromopropanoyl group is particularly noteworthy, as it provides a reactive site for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in constructing biaryl structures, which are prevalent in many bioactive molecules. By leveraging these transformations, researchers can generate libraries of analogs that may exhibit enhanced potency or improved pharmacokinetic profiles. Additionally, the methylthiophenol ring can be functionalized through oxidation or reduction reactions, allowing for further diversification of the molecular framework.

In the context of modern drug discovery, 2-(3-Bromopropanoyl)-4-methylthiophenol represents an excellent example of how structural complexity can be harnessed to develop multifunctional therapeutics. The integration of computational modeling with experimental validation has been instrumental in elucidating its mechanism of action. For example, molecular dynamics simulations have revealed that this compound can effectively bind to the active sites of target proteins, thereby disrupting normal cellular processes. Such insights are crucial for designing next-generation drugs with improved target engagement and reduced off-target effects.

The compound's potential extends beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for material science applications, particularly in the design of organic semiconductors and conductive polymers. Thiophene derivatives are well-known for their electronic properties, and modifications such as bromination can enhance charge transport capabilities. This opens up possibilities for creating advanced materials with applications in flexible electronics, solar cells, and sensors.

From a synthetic chemistry perspective, 2-(3-Bromopropanoyl)-4-methylthiophenol offers a rich platform for exploring novel reaction pathways and methodologies. The combination of functional groups allows for diverse synthetic strategies, including peptide mimicry, heterocyclic assembly, and polymerization reactions. These approaches not only contribute to fundamental research but also provide practical tools for industrial applications. For instance, peptide-inspired mimics derived from this scaffold could serve as protease inhibitors or enzyme substrates in biochemical assays.

The growing interest in 2-(3-Bromopropanoyl)-4-methylthiophenol underscores its significance as a building block in chemical biology. As research progresses, new applications and derivatives are likely to emerge, further solidifying its role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential across multiple domains.